![molecular formula C17H16N2O4S B2878014 (Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide CAS No. 895456-21-0](/img/structure/B2878014.png)
(Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide
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Overview
Description
Benzo[d]thiazol-2(3H)-one derivatives are a class of compounds that have been synthesized and studied for their potential biological activities . They have been found to exhibit cytotoxic and antibacterial activities .
Synthesis Analysis
The synthesis of benzo[d]thiazol-2(3H)-one derivatives involves 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction .Molecular Structure Analysis
The molecular structure of these compounds typically includes a benzo[d]thiazol-2(3H)-one core, with various substituents attached to the benzene ring .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds typically involve 1,3-dipolar cycloaddition reactions .Scientific Research Applications
Synthesis and Biological Activity
Development of Novel Heterocyclic Compounds : A study highlighted the synthesis of various heterocyclic compounds derived from visnagenone and khellinone, demonstrating significant analgesic and anti-inflammatory activities. These compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, were tested for their COX-1/COX-2 inhibitory activities, showcasing notable selectivity and potency (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Antimicrobial Activity of Thiazole-Based Amides : Research on a thiazole-based heterocyclic amide revealed good antimicrobial activity against both Gram-negative and Gram-positive bacteria as well as fungi. This suggests potential pharmacological and medical applications, highlighting the importance of the thiazole moiety in antimicrobial efficacy (Şukriye Çakmak et al., 2022).
Synthesis of Furan-Benzo[b]furan Derivatives : Another study focused on the synthesis of N-(1-Naphthyl)furan-2-carboxamide and its conversion to benzothiazole derivatives, which were further modified through electrophilic substitution reactions. This research contributes to the development of novel compounds with potential chemical applications (А. Aleksandrov, М. М. El’chaninov, 2017).
Leukotriene B4 Inhibitory Activity : The preparation of benzo[b]furan derivatives and their evaluation on leukotriene B4 inhibitory activity and growth inhibitory activity in cancer cell lines demonstrates the therapeutic potential of these compounds. This highlights the relevance of furan derivatives in the development of cancer therapeutics (Mari Kuramoto et al., 2008).
EGFR Inhibitors for Cancer Therapy : A novel series of benzo[d]thiazole-2-carboxamide derivatives were designed and evaluated for their cytotoxic effects against various cancer cell lines, demonstrating potential as epidermal growth factor receptor (EGFR) inhibitors. This research provides insight into the design of new cancer therapeutic agents (Lan Zhang et al., 2017).
Influenza A Virus Inhibitors : Furan-carboxamide derivatives were synthesized and identified as novel inhibitors of the lethal H5N1 influenza A virus. This study presents a new scaffold for the development of anti-influenza agents, emphasizing the importance of furan derivatives in antiviral research (Yu Yongshi et al., 2017).
Mechanism of Action
Target of Action
Similar compounds have been synthesized for their potential pesticidal properties , suggesting that the targets could be enzymes or receptors in pests
Mode of Action
Compounds with similar structures have been shown to activate the release of calcium ions in insect central neurons at higher concentrations . This suggests that the compound might interact with its targets to disrupt normal cellular functions, leading to the death of the pests.
Biochemical Pathways
The activation of calcium release in neurons suggests that it might affect calcium signaling pathways, which play crucial roles in various cellular processes, including neurotransmission, muscle contraction, and cell death .
Pharmacokinetics
Similar compounds have been synthesized for their potential pesticidal properties , suggesting that they might be designed to be absorbed and distributed in the pests’ bodies, metabolized to exert their effects, and then excreted.
Result of Action
The result of the compound’s action is likely to be the death of the pests. Compounds with similar structures have been shown to exhibit favorable insecticidal potentials, particularly towards oriental armyworm and diamondback moth .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(5,6-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S/c1-4-7-19-11-9-13(21-2)14(22-3)10-15(11)24-17(19)18-16(20)12-6-5-8-23-12/h4-6,8-10H,1,7H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWSXKNBFQSNZKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N(C(=NC(=O)C3=CC=CO3)S2)CC=C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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